Cas no 497068-65-2 (1-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-4-hydroxy-, ethyl ester)

• Product Name: 1-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-4-hydroxy-, ethyl ester
• CAS No: 497068-65-2
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1526109
• Update Time: 2024-08-23

1-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-4-hydroxy-, ethyl ester

• Inchi： 1S/C13H16O3/c1-2-16-13(15)11-7-8-12(14)10-6-4-3-5-9(10)11/h7-8,14H,2-6H2,1H3
• InChI Key： HZISXMIQSIIJPB-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=C2C(CCCC2)=C(O)C=C1

Computed Properties

• Exact Mass: 220.10998

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 390.6±42.0 °C(Predicted)
• PSA: 46.53
• pka: 8.99±0.20(Predicted)